2-(1,4-dioxa-8-azaspiro[4.5]dec-8-ylmethyl)-5-(3-methoxyphenyl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione

• IUPAC Name: 2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-5-(3-methoxyphenyl)-4-methyl-1,2,4-triazole-3-thione
• InChI: InChI=1S/C18H24N4O3S/c1-20-16(14-4-3-5-15(12-14)23-2)19-22(17(20)26)13-21-8-6-18(7-9-21)24-10-11-25-18/h3-5,12H,6-11,13H2,1-2H3
• InChI Key: DTYKBZSVKPPKMW-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=S)CN2CCC3(CC2)OCCO3)C4=CC(=CC=C4)OC
• Molecular Formula: C18H24N4O3S
• Molecular Weight: 376.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to the 2-azaspiro[4.5]deca structure often involves complex reactions, such as the Ritter reaction and three-component condensation processes. These methods have been employed to create various derivatives of the 2-azaspiro structure, demonstrating the compound's synthetic versatility (Rozhkova et al., 2013), (Shan et al., 2022).

Molecular Structure Analysis

X-ray diffraction analysis is a common method used to determine the molecular and crystal structures of such compounds. For instance, the molecular and crystal structures of related compounds have been determined through this method, providing insight into their structural intricacies (Askerov et al., 2019).

Chemical Reactions and Properties

The chemical reactions involving 2-azaspiro structures can lead to various derivatives, showcasing the reactivity and functional versatility of these compounds. For instance, acylation reactions and the formation of Schiff bases are common procedures that modify the chemical structure and properties of these compounds (Koszytkowska-Stawińska et al., 2004), (Bektaş et al., 2010).

Physical Properties Analysis

The physical properties of such compounds are often characterized using spectroscopy and crystallography, providing essential information on their stability, solubility, and crystalline structure. For example, IR and NMR spectroscopy have been utilized for this purpose (Kukharev, 1995).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability, are influenced by the structural elements of the compound. Studies on similar structures have explored their reactivity, highlighting the influence of different substituents and structural modifications on their chemical behavior (Shklyaev et al., 2011), (Apaydın et al., 2019).

Scientific Research Applications

Synthesis Methods and Chemical Properties

Several studies have focused on the synthesis of azaspiro and triazole derivatives, highlighting innovative approaches to create these compounds with potential biological activities. For instance, the synthesis of fluorinated N-phenyl- and N-benzyl-2-azaspiro derivatives demonstrated modifications that increased anticonvulsant activity compared to their analogues (J. Obniska et al., 2006). Another study presented an efficient synthesis of triazole-containing spiro dilactones, showcasing a method that yielded multifunctional compounds with high yields (T. Ghochikyan et al., 2016).

Biological Activities and Applications

The research on these chemical structures has also delved into their biological activities and potential therapeutic applications. A novel series of 1-thia-4-azaspiro[4.5]decan-3-one derivatives were synthesized and evaluated against human coronavirus, demonstrating significant antiviral activities, which highlights the potential of these compounds in antiviral drug development (Çağla Begüm Apaydın et al., 2019). Another study explored the anticancer activities of triazole-spirodienone conjugates, revealing moderate to high potency against several cancer cell lines, suggesting these compounds as promising candidates for anticancer agents (L. Gu et al., 2017).